Cas no 92552-31-3 (5-benzyl-2-methylbenzoxazole)

• Product Name: 5-benzyl-2-methylbenzoxazole
• CAS No: 92552-31-3
• MF: C₁₅H₁₃NO
• MW: 223.269823789597
• CID: 883155
• PubChem ID: 97393
• Update Time: 2025-04-19

5-benzyl-2-methylbenzoxazole Chemical and Physical Properties

Names and Identifiers

• 5-benzyl-2-methylbenzoxazole
• 5-benzyl-2-methyl-1,3-benzoxazole
• 5-Benzyl-2-methylbenzo[d]oxazole
• DTXSID10239041
• SMR001574441
• NSC120633
• 92552-31-3
• NSC-120633
• NS00039470
• EINECS 296-361-9
• MLS002707045
• CHEMBL1871975
• NSC 120633

• Inchi： 1S/C15H13NO/c1-11-16-14-10-13(7-8-15(14)17-11)9-12-5-3-2-4-6-12/h2-8,10H,9H2,1H3
• InChI Key： QJPSBMDBZCLZKY-UHFFFAOYSA-N
• SMILES： O1C(C)=NC2=C1C=CC(=C2)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 223.099714038g/mol
• Monoisotopic Mass: 223.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles